Cas no 2309778-18-3 (3-methylidene-8-(thiophene-3-carbonyl)-8-azabicyclo3.2.1octane)

• Product Name: 3-methylidene-8-(thiophene-3-carbonyl)-8-azabicyclo3.2.1octane
• CAS No: 2309778-18-3
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 5339339
• Update Time: 2025-10-29

3-methylidene-8-(thiophene-3-carbonyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-methylene-8-azabicyclo[3.2.1]oct-8-yl)-3-thienyl-
• 3-methylidene-8-(thiophene-3-carbonyl)-8-azabicyclo3.2.1octane

• Inchi： 1S/C13H15NOS/c1-9-6-11-2-3-12(7-9)14(11)13(15)10-4-5-16-8-10/h4-5,8,11-12H,1-3,6-7H2
• InChI Key： ZJJAPSJCIVFXLZ-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1CC(=C)C2)(C1C=CSC=1)=O

Additional information on 3-methylidene-8-(thiophene-3-carbonyl)-8-azabicyclo3.2.1octane

Exploring the Unique Properties and Applications of 3-methylidene-8-(thiophene-3-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No. 2309778-18-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound 3-methylidene-8-(thiophene-3-carbonyl)-8-azabicyclo[3.2.1]octane (CAS No. 2309778-18-3) has garnered significant attention due to its unique structural features and potential applications. This bicyclic scaffold, incorporating a thiophene moiety, presents intriguing opportunities for drug discovery and material science. Researchers are particularly interested in its azabicyclo[3.2.1]octane core, a motif known for its conformational rigidity and bioactivity in neurological and metabolic disorders.

The 3-methylidene group in this compound adds a reactive site that can be leveraged for further derivatization, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential as a precursor for small molecule inhibitors targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. With the growing demand for heterocyclic compounds in medicinal chemistry, this molecule's thiophene-carbonyl linkage offers electronic tunability, a property highly sought after in the design of kinase inhibitors and GPCR modulators.

From a synthetic perspective, the 8-azabicyclo[3.2.1]octane framework is challenging yet rewarding to construct, often requiring innovative catalytic methods. Current trends in green chemistry emphasize the need for sustainable routes to such scaffolds, aligning with industry efforts to reduce environmental impact. Computational studies on CAS No. 2309778-18-3 suggest favorable drug-likeness parameters, including LogP and polar surface area, sparking interest in its ADMET optimization for preclinical development.

Beyond pharmaceuticals, this compound’s conjugated system (via the thiophene-3-carbonyl unit) shows promise in organic electronics. Its potential as a charge-transport material in OLEDs or perovskite solar cells is under investigation, tapping into the booming renewable energy sector. Researchers are also exploring its photophysical properties for applications in bioimaging probes, where heteroaromatic fluorophores are in high demand.

In summary, 3-methylidene-8-(thiophene-3-carbonyl)-8-azabicyclo[3.2.1]octane represents a multifaceted compound bridging medicinal chemistry and materials science. Its CAS No. 2309778-18-3 serves as a key identifier for researchers navigating chemical databases, while its structural attributes continue to inspire innovations across interdisciplinary fields. As synthetic methodologies advance and AI-driven drug design accelerates, this molecule’s role in addressing unmet medical and technological needs is poised to expand.